Cas no 90208-22-3 (3-(4-formylphenoxy)benzonitrile)

• Product Name: 3-(4-formylphenoxy)benzonitrile
• CAS No: 90208-22-3
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 791939
• PubChem ID: 13238539
• Update Time: 2025-10-30

3-(4-formylphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(4-formylphenoxy)-
• 3-(4-formylphenoxy)Benzonitrile
• FT-0735818
• Z335440320
• 90208-22-3
• VKFCACSYPRATBI-UHFFFAOYSA-N
• DTXSID90531090
• AKOS000260742
• SCHEMBL3163442
• EN300-12781778
• 3-(4-formyl-phenoxy)-benzonitrile
• 3-(4-formylphenoxy)benzonitrile

• Inchi： 1S/C14H9NO2/c15-9-12-2-1-3-14(8-12)17-13-6-4-11(10-16)5-7-13/h1-8,10H
• InChI Key： VKFCACSYPRATBI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 223.063328530g/mol
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-formylphenoxy)benzonitrile

Recent Advances in the Study of 3-(4-Formylphenoxy)benzonitrile (CAS: 90208-22-3) in Chemical Biology and Pharmaceutical Research

3-(4-Formylphenoxy)benzonitrile (CAS: 90208-22-3) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

One of the most notable applications of 3-(4-formylphenoxy)benzonitrile is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which show promise in treating non-small cell lung cancer (NSCLC). The study reported that derivatives of 3-(4-formylphenoxy)benzonitrile exhibited potent inhibitory activity against mutant forms of EGFR, with IC50 values in the nanomolar range.

In addition to its role in oncology, 3-(4-formylphenoxy)benzonitrile has also been investigated for its potential in neurodegenerative diseases. A recent preprint on bioRxiv described its use in the synthesis of compounds targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The researchers found that certain derivatives could effectively reduce aggregation in vitro, suggesting a potential avenue for therapeutic intervention.

From a synthetic chemistry perspective, 3-(4-formylphenoxy)benzonitrile has been the subject of several methodological advancements. A 2022 paper in Organic Letters detailed a novel palladium-catalyzed coupling reaction that significantly improves the yield and purity of this compound. The method, which employs a ligand-free catalytic system, has been praised for its scalability and environmental friendliness, making it attractive for industrial applications.

Despite these promising developments, challenges remain in the optimization of 3-(4-formylphenoxy)benzonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in chemical biology and drug discovery.

In conclusion, 3-(4-formylphenoxy)benzonitrile (CAS: 90208-22-3) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in precision medicine. For researchers in the field, this compound offers a rich avenue for exploration and innovation.